Cas no 19808-21-0 (6-chloro-N-[2-(pyridin-2-yl)ethyl]pyrimidin-4-amine)

• Product Name: 6-chloro-N-[2-(pyridin-2-yl)ethyl]pyrimidin-4-amine
• CAS No: 19808-21-0
• MF: C₁₁H₁₁ClN₄
• MW: 234.68484044075
• CID: 5720803
• PubChem ID: 60726927
• Update Time: 2025-05-25

6-chloro-N-[2-(pyridin-2-yl)ethyl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-[2-(pyridin-2-yl)ethyl]pyrimidin-4-amine
• F1908-2467
• SR-01000377423
• 6-chloro-N-(2-pyridin-2-ylethyl)pyrimidin-4-amine
• 19808-21-0
• SR-01000377423-1
• AKOS009154550

• Inchi： 1S/C11H11ClN4/c12-10-7-11(16-8-15-10)14-6-4-9-3-1-2-5-13-9/h1-3,5,7-8H,4,6H2,(H,14,15,16)
• InChI Key： OXTCWBQECYLQHV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NCCC1C=CC=CN=1

Computed Properties

• Exact Mass: 234.0672241g/mol
• Monoisotopic Mass: 234.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.7Ų

Additional information on 6-chloro-N-[2-(pyridin-2-yl)ethyl]pyrimidin-4-amine

Comprehensive Analysis of 6-chloro-N-[2-(pyridin-2-yl)ethyl]pyrimidin-4-amine (CAS No. 19808-21-0): Properties, Applications, and Research Insights

The compound 6-chloro-N-[2-(pyridin-2-yl)ethyl]pyrimidin-4-amine (CAS No. 19808-21-0) is a specialized pyrimidine derivative with a unique molecular structure that combines a chloropyrimidine core with a pyridine-ethylamine side chain. This structural configuration endows it with distinct chemical and biological properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of both pyrimidine and pyridine rings in its architecture contributes to its versatility as a building block for more complex molecules.

In recent years, the demand for heterocyclic compounds like 6-chloro-N-[2-(pyridin-2-yl)ethyl]pyrimidin-4-amine has surged due to their applications in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor scaffold, a topic frequently searched in academic and industrial databases. Kinase inhibitors are pivotal in targeted cancer therapies, and this compound's ability to interact with ATP-binding sites makes it a candidate for further exploration. Additionally, its chloro-substituted pyrimidine moiety is often associated with antimicrobial and antiviral activities, aligning with the growing interest in novel antimicrobial agents amid rising antibiotic resistance.

From a synthetic chemistry perspective, CAS No. 19808-21-0 serves as a valuable intermediate in the preparation of more complex N-heterocycles. Its pyridine-ethylamine side chain offers a reactive handle for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for medicinal chemistry projects aiming to optimize pharmacokinetic properties such as solubility and bioavailability. Searches for "pyrimidine synthesis" and "heterocyclic building blocks" often highlight the importance of compounds like this in modern organic synthesis.

The compound's physicochemical properties, including its molecular weight (253.70 g/mol) and logP value (a measure of lipophilicity), are critical for researchers evaluating its drug-likeness. These parameters are frequently queried in computational chemistry and ADMET prediction studies, reflecting the industry's focus on rational drug design. Furthermore, its hydrogen bond acceptor/donor count influences its interaction with biological targets, a key consideration in structure-activity relationship (SAR) analyses.

Beyond pharmaceuticals, 6-chloro-N-[2-(pyridin-2-yl)ethyl]pyrimidin-4-amine has potential applications in agrochemical research. The chloropyrimidine motif is prevalent in herbicides and fungicides, sparking interest in its utility for crop protection solutions. With increasing global attention on sustainable agriculture, searches for "eco-friendly pesticide intermediates" often lead to compounds with similar frameworks. Its mechanism of action may involve interference with essential enzymatic processes in pests, though detailed studies are needed to confirm this hypothesis.

In material science, the π-conjugated system of this compound could contribute to the development of organic electronic materials. The pyridine and pyrimidine rings may facilitate charge transport, making it a candidate for OLEDs or photovoltaic devices. This aligns with trending searches for "small molecule semiconductors" and "organic optoelectronic materials," highlighting its cross-disciplinary relevance.

Quality control and analytical characterization of CAS No. 19808-21-0 typically involve techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm structural integrity, addressing common queries about "compound validation in drug discovery." The compound's UV-Vis absorption profile is also noteworthy for researchers studying its photophysical properties or developing analytical assays.

As regulatory landscapes evolve, the compound's REACH compliance and safety data are increasingly scrutinized. While not classified as hazardous under current standards, proper handling protocols are essential, reflecting broader discussions on "green chemistry principles" in synthetic workflows. Its environmental fate and biodegradability may also interest researchers working on benign by design strategies.

In conclusion, 6-chloro-N-[2-(pyridin-2-yl)ethyl]pyrimidin-4-amine represents a multifaceted compound with significant potential across scientific domains. Its structural features resonate with current research trends in targeted therapy development, sustainable chemistry, and advanced materials, making it a compelling subject for further investigation and application.